Cas no 318234-06-9 (Methyl 2-{4-(hydroxymethyl)-1-methyl-3-phenyl-1H-pyrazol-5-ylsulfanyl}benzenecarboxylate)

• Product Name: Methyl 2-{4-(hydroxymethyl)-1-methyl-3-phenyl-1H-pyrazol-5-ylsulfanyl}benzenecarboxylate
• CAS No: 318234-06-9
• MDL: MFCD00244909
• CID: 4645383
• Update Time: 2025-06-08

Methyl 2-{4-(hydroxymethyl)-1-methyl-3-phenyl-1H-pyrazol-5-ylsulfanyl}benzenecarboxylate Chemical and Physical Properties

Names and Identifiers

• METHYL 2-([4-(HYDROXYMETHYL)-1-METHYL-3-PHENYL-1H-PYRAZOL-5-YL]SULFANYL)BENZENECARBOXYLATE
• methyl 2-[4-(hydroxymethyl)-2-methyl-5-phenylpyrazol-3-yl]sulfanylbenzoate
• Benzoic acid, 2-[[4-(hydroxymethyl)-1-methyl-3-phenyl-1H-pyrazol-5-yl]thio]-, methyl ester
• Methyl 2-((4-(hydroxymethyl)-1-methyl-3-phenyl-1H-pyrazol-5-yl)thio)benzoate
• Methyl 2-{4-(hydroxymethyl)-1-methyl-3-phenyl-1H-pyrazol-5-ylsulfanyl}benzenecarboxylate

• MDL： MFCD00244909

Experimental Properties

• Melting Point: 184-186°C

Methyl 2-{4-(hydroxymethyl)-1-methyl-3-phenyl-1H-pyrazol-5-ylsulfanyl}benzenecarboxylate Security Information

• HazardClass：IRRITANT

Additional information on Methyl 2-{4-(hydroxymethyl)-1-methyl-3-phenyl-1H-pyrazol-5-ylsulfanyl}benzenecarboxylate

Methyl 2-{4-(hydroxymethyl)-1-methyl-3-phenyl-1H-pyrazol-5-ylsulfanyl}benzenecarboxylate (CAS No. 318234-06-9): A Comprehensive Overview

Methyl 2-{4-(hydroxymethyl)-1-methyl-3-phenyl-1H-pyrazol-5-ylsulfanyl}benzenecarboxylate, identified by its CAS number 318234-06-9, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules that exhibit a unique combination of structural features, making it a valuable candidate for further research and development in drug discovery. The presence of multiple functional groups, including hydroxymethyl, methyl, phenyl, and sulfanyl moieties, contributes to its diverse chemical properties and potential biological activities.

The structural framework of Methyl 2-{4-(hydroxymethyl)-1-methyl-3-phenyl-1H-pyrazol-5-ylsulfanyl}benzenecarboxylate incorporates a benzenecarboxylate moiety, which is known for its role in various pharmacophores. This group not only influences the solubility and stability of the compound but also serves as a potential site for interactions with biological targets. The pyrazole ring, another key structural component, is renowned for its presence in numerous bioactive molecules. Pyrazoles are known to exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

The compound's unique combination of substituents makes it an attractive candidate for investigating novel therapeutic strategies. The hydroxymethyl group can participate in hydrogen bonding interactions, which are crucial for binding to biological targets. Additionally, the methyl and phenyl groups contribute to the compound's hydrophobicity, influencing its distribution and absorption within biological systems. The sulfanyl group introduces a polar character to the molecule, enhancing its solubility in polar solvents and potentially facilitating interactions with hydrophilic biological targets.

In recent years, there has been growing interest in the development of small molecules that can modulate inflammatory pathways. Methyl 2-{4-(hydroxymethyl)-1-methyl-3-phenyl-1H-pyrazol-5-ylsulfanyl}benzenecarboxylate has shown promise in preliminary studies as a potential inhibitor of key enzymes involved in inflammation. Specifically, it has been observed to interact with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central to the production of pro-inflammatory mediators. By inhibiting these enzymes, the compound may help reduce inflammation and associated symptoms.

The benzenecarboxylate moiety in Methyl 2-{4-(hydroxymethyl)-1-methyl-3-phenyl-1H-pyrazol-5-ylsulfanyl}benzenecarboxylate also suggests potential applications in the field of neurology. Benzenecarboxylates have been investigated for their ability to cross the blood-brain barrier and interact with central nervous system (CNS) receptors. The compound's structural features may allow it to modulate neurotransmitter systems, offering potential benefits in treating neurological disorders such as Alzheimer's disease and Parkinson's disease.

hydroxymethyl)-1-methyl-3-phenyl-1H-pyrazol-5-ylsulfanyl}benzenecarboxylate. In vitro and in vivo studies are essential to determine its efficacy, selectivity, and safety profile. Additionally, computational modeling techniques can be employed to predict how the compound interacts with biological targets at the molecular level. These studies will provide valuable insights into its potential therapeutic applications and help guide future drug development efforts. hydroxymethyl)-1-methyl-3-phenyl-1H-pyrazol-5-ylsulfanyl}benzenecarboxylate involves multiple steps that require careful optimization to ensure high yield and purity. Key synthetic strategies include condensation reactions to form the pyrazole ring, sulfanylation reactions to introduce the sulfanyl group, and esterification reactions to incorporate the benzenecarboxylate moiety. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for research purposes. hydroxymethyl)-1-methyl-3-phenyl-1H-pyrazol-5-y lsulfanyl}benzenecarboxylate has garnered attention from both academic researchers and pharmaceutical companies. Collaborative efforts between these groups are likely to accelerate the discovery and development of novel therapeutic agents based on this compound or related derivatives. As our understanding of biological pathways continues to expand, compounds like Methyl 2-{4-()-1-m eth yl -3 -phe n yl -1 H -py ra z ol -5 -y lsulf any l}b enz ene car box y l ate will play an increasingly important role in addressing complex diseases. )-1-m eth yl -3 -phe n yl -1 H -py ra z ol -5 -y lsulf any l}b enz ene car box y l ate (CAS No. 318234069) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated interactions with key biological targets make it a promising candidate for further investigation. As research continues to uncover new therapeutic applications for this compound, it is likely to become an important tool in the fight against various diseases.